BENGHE Validation & Comparative

Check Availability & Pricing

Crystallographic Insights & Performance Guide:
Chiral 2,5-Dimethylpiperazine Salts

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

1-((2S,5S)-2,5-diMethylpiperazin-
Compound Name:

1-yl)ethanone
CAS No.: 1267873-19-7

Cat. No.: B1169377

Get Quote

Executive Summary & Stereochemical Definition

For researchers in crystal engineering and chiral resolution, distinguishing the stereoisomers of
2,5-dimethylpiperazine is the critical first step. Commercial "2,5-dimethylpiperazine” is often the
trans-isomer, which is achiral (meso) due to a center of inversion (

). The cis-isomer exists as a pair of enantiomers (
and
) and is the active agent for chiral applications.

» Target Product:cis-2,5-Dimethylpiperazine salts (Chiral Resolving Agents).

» Primary Application: Optical resolution of racemic acids (e.g., ibuprofen, mandelic acid) and
crystal engineering of pharmaceutical co-crystals.

» Key Advantage: The rigid piperazine chair conformation provides a predictable "lock-and-
key" supramolecular synthon (
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motif) that stabilizes diastereomeric salts more effectively than flexible amines like

phenylethylamine.

Crystallographic Data & Structural Mechanics
Crystal System and Space Groups

The performance of 2,5-DMP salts is governed by their packing efficiency. Unlike the trans-

isomer, which typically crystallizes in centrosymmetric space groups (e.g.,

), the chiral cis-isomer salts crystallize in non-centrosymmetric space groups (e.g.,

or
), which is a prerequisite for optical resolution.

Table 1: Crystallographic Parameters of 2,5-DMP Salts

. Lattice H-Bonding
Salt System Cation Isomer Space Group
Features Network
B Centrosymmetric 2D network via
2,5-DMP trans (Meso) Y
; Layers N-H...Cl
; Inversion center Layered (001
2,5-DMP trans (Meso) ) Y (001)
on cation sheets
2,5-DMP ) ) Chiral axis; 3D network via
cis (Chiral) ) )
Tartrate Helical packing N-H...O
1D chains
2,5-DMP _ ) Orthorhombic;
cis (Chiral) (Charge-
Ibuprofen Columnar assisted)

Supramolecular Synthons

The robustness of 2,5-DMP salts arises from the charge-assisted hydrogen bond between the

protonated piperazine nitrogen and the carboxylate/anion.

e Primary Interaction:
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(Distance: ~2.6 — 2.8 A).
o Topology: The equatorial methyl groups in the cis-isomer force the counter-ions into specific

"pockets,” maximizing chiral recognition.

Visualization: Supramolecular Assembly

The following diagram illustrates the formation of the diastereomeric salt network, highlighting
the critical "Selectivity Filter" step where the crystal lattice rejects the mismatched enantiomer.

Crystallization Event (Selectivity Filter)

Mother Liquor
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Supersaturated Nucleation of Steric Hindrance Rejection of
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Caption: Mechanism of diastereomeric salt formation showing the kinetic selection of the

matched pair.

Comparative Performance Analysis
Resolution Efficiency

The table below compares cis-2,5-DMP against industry-standard resolving agents. 2,5-DMP
excels in resolving sterically hindered acids due to its rigid cyclic structure.

Table 2: Comparative Performance of Resolving Agents
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. Resolution
Resolving Structural o . .
Efficiency (S- Yield (Typical) Best For
Agent Class
Factor)
) Sterically
cis-2,5- o 35-45% ) ]
) ) ) Cyclic Diamine ) ) hindered acids
Dimethylpiperazi High (S > 40) (Theoretical Max

ne

(Rigid)

50%)

(e.g., Ibuprofen

analogs)

Phenylethylamin

Acyclic Amine

Moderate (S ~

General

_ 30-40% _ _

e (Flexible) 15-25) carboxylic acids
Chiral amines

Tartaric Acid Dicarboxylic Acid  High (S > 50) 40-45% (Reverse
resolution)

5 Simple acids;

) ) Cyclic Amine Moderate 25-35% less steric bulk
Methylpiperazine

than 2,5-DMP

Physicochemical Stab

o Thermal Stability: 2,5-DMP salts typically exhibit higher melting points (

ility

C) compared to acyclic amine salts, indicating higher lattice energy.

o Solubility Profile:

o Water:[1] Highly soluble (facilitates green chemistry).

o Ethanol:[1] Moderate solubility (ideal for recrystallization).

o Acetone:[1] Low solubility (antisolvent).

Experimental Protocols
Protocol A: Synthesis of Diastereomeric Salts

This protocol is self-validating: The formation of a precipitate indicates a successful "matched"

pairing.
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» Stoichiometry Calculation: Determine the molar mass of the racemic acid. Use 0.55 molar
equivalents of cis-2,5-dimethylpiperazine (Half-equivalent method is often superior for
maximizing ee%).

» Dissolution: Dissolve the racemic acid in Ethanol (95%) at

C.

» Addition: Add the resolving agent (dissolved in minimal water) dropwise.
e Nucleation: Cool slowly to room temperature (

C/min). Critical Step: If oiling out occurs, reheat and add 5% v/v acetone.

o Harvesting: Filter the crystals. Wash with cold ethanol.

o Recrystallization: Recrystallize from Ethanol/Water (9:1) to upgrade chiral purity (>99% ee).

Protocol B: Single Crystal Growth for XRD

e Method: Slow Evaporation.
e Solvent System: Methanol/Water (1:1).
e Procedure: Prepare a saturated solution of the purified salt. Filter through a 0.45

m syringe filter into a narrow vial. Cover with parafilm and poke 3-4 pinholes.

o Timeline: Allow to stand undisturbed for 5-7 days. Look for block-like or prismatic crystals
(needles often indicate poor diffraction quality).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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